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Compound of Interest

Compound Name: 1,3-Butadiene

Cat. No.: B125203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of high-purity
1,3-butadiene. The information is presented in a clear and structured format, with quantitative
data summarized in tables for easy comparison. Detailed experimental protocols for key
physical property measurements are also provided, along with a visualization of a typical
purification workflow.

Core Physical and Thermodynamic Properties

1,3-Butadiene (CAS Registry Number: 106-99-0) is a colorless gas with a mild aromatic or
gasoline-like odor at room temperature and atmospheric pressure.[1][2][3] It is a crucial
monomer in the production of synthetic rubbers and plastics.[2][4][5] The high purity of 1,3-
butadiene is essential for polymerization processes, making the understanding of its physical
properties critical for handling, storage, and reaction engineering.

General and Critical Properties

High-purity 1,3-butadiene is characterized by its molecular formula, C4H6, and a molecular
weight of approximately 54.09 g/mol .[6][7][8][9][10] As a liquefied gas, it is typically stored and
transported under pressure.[1][2][11] Key physical constants are summarized in the table
below.
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Property Value Units References
Molecular Formula C4H6 - [61[71[8]
Molecular Weight 54.0904 g/mol [61[71[8][10]
Boiling Point (at 1

i) -4.4 °C [1][4][10]
Melting Point -108.9 °C [9][10]

Triple Point -109.0 °C [10]

Critical Temperature 152 °C [O1[11]
Critical Pressure 43.2 bar [9][10]
Critical Density 245 kg/m 3 [12]

Thermodynamic and Transport Properties

The thermodynamic and transport properties of 1,3-butadiene are crucial for process design
and safety assessments. These properties, including vapor pressure, density, heat of
vaporization, viscosity, and surface tension, are temperature-dependent.
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Value (at specified

Property Units References
temperature)
Vapor Pressure 240 kPa (at 20 °C) kPa [1114]
Liquid Density 614 kg/m 3 (at 25 °C) kg/m 3 [4]
0.621 g/mL (at 20 °C) g/mL [1]
o 22.47 kd/mol (at -4.41
Heat of Vaporization °C) kJ/mol [1]
Viscosity (Liquid) 0.33 cP (at-40 °C) cP [1]
) 13.4 dynes/cm (at 20
Surface Tension °C) dynes/cm [1][13]
Flash Point -76.1 °C [4]
Autoignition
418 °C [10]
Temperature

Lower Flammability

o 2.0 % in Air [14][15]
Limit

Upper Flammability

o 12.0 % in Air [14][15]
Limit

Experimental Protocols

Accurate determination of the physical properties of high-purity 1,3-butadiene requires precise
experimental methodologies. Below are detailed protocols for key measurements.

Determination of Boiling Point

The boiling point of a liquefied gas like 1,3-butadiene is determined by measuring the
temperature at which its vapor pressure equals the atmospheric pressure. A simple distillation
method can be adapted for this purpose.

Apparatus:

e Adistilling flask with a side arm
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A condenser

A receiving flask (beaker)

A calibrated thermometer

A heating source (e.g., water bath or heating mantle)

A pressure-tight system for handling the liquefied gas

Procedure:

Carefully transfer a sample of liquid 1,3-butadiene into the distilling flask. This should be
done in a closed system to prevent evaporation and ensure safety.

o Place the thermometer in the neck of the flask, ensuring the top of the bulb is level with the
bottom of the side arm leading to the condenser.

o Connect the condenser to the side arm and place the receiving flask at the outlet of the
condenser.

o Gently heat the distilling flask.

o Record the temperature when the liquid begins to boil and a steady stream of condensate is
collected in the receiving flask. This constant temperature is the boiling point.[11][16]

e The barometric pressure should be recorded simultaneously and the boiling point corrected
to standard pressure if necessary.[11]

Determination of Density of Liquefied Gas

The density of liquefied 1,3-butadiene can be determined using a pressure hydrometer
according to ASTM D1657.[1][17][18]

Apparatus:
o A pressure hydrometer cylinder

o A calibrated hydrometer
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o Athermometer
e A constant-temperature bath
Procedure:

o Cool the pressure hydrometer cylinder to a temperature below the boiling point of 1,3-
butadiene.

o Carefully fill the cylinder with the liquid sample, avoiding excessive flashing.
« Insert the hydrometer and thermometer into the cylinder and seal it.

o Place the sealed cylinder in the constant-temperature bath and allow the temperature to
equilibrate.

e Once the temperature is stable, read the hydrometer scale at the principal surface of the
liquid.

e Record the temperature and the hydrometer reading. Corrections for the thermal expansion
of the glass hydrometer and the liquid may be necessary.

Determination of Vapor Pressure

The vapor pressure of 1,3-butadiene can be measured using a static method.[19]

Apparatus:

A vacuum-tight sample chamber

A pressure transducer

A temperature-controlled bath

A vacuum pump

Procedure:

e Introduce a small amount of liquid 1,3-butadiene into the sample chamber.
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Freeze the sample using liquid nitrogen and evacuate the chamber to remove any air.

Seal the chamber and allow the sample to thaw and reach thermal equilibrium in the
temperature-controlled bath.

The pressure measured by the transducer at this point is the vapor pressure of the
substance at that temperature.

Repeat the measurement at various temperatures to obtain the vapor pressure curve.

Determination of Heat of Vaporization

The heat of vaporization can be determined calorimetrically by measuring the energy required
to vaporize a known mass of the substance.[20][21]

Apparatus:

o A calorimeter with a heating element
e A power supply

e Atemperature sensor

o A system to collect the vaporized gas

Procedure:

A known mass of liquid 1,3-butadiene is placed in the calorimeter.
e The liquid is heated at a constant rate, and the temperature is monitored.

* When the boiling point is reached, the temperature will plateau. The energy supplied by the
heater during this plateau is used to vaporize the liquid.

e The heat of vaporization is calculated by dividing the total energy supplied during
vaporization by the mass of the liquid that was vaporized.

Purification Workflow: Extractive Distillation
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The industrial production of high-purity 1,3-butadiene often involves extractive distillation to
separate it from other C4 hydrocarbons with close boiling points.[6][22][23] The following
diagram illustrates a typical workflow for this process.
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Workflow for the Purification of 1,3-Butadiene by Extractive Distillation
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Caption: Extractive distillation process for purifying 1,3-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.calnesis.com/en/measurements/vaporization-enthalpy/
https://www.mssanz.org.au/simmod05/papers/A6-02.pdf
https://www.scribd.com/document/188360620/1-3-Butadiene-Production
https://www.benchchem.com/product/b125203#physical-properties-of-high-purity-1-3-butadiene
https://www.benchchem.com/product/b125203#physical-properties-of-high-purity-1-3-butadiene
https://www.benchchem.com/product/b125203#physical-properties-of-high-purity-1-3-butadiene
https://www.benchchem.com/product/b125203#physical-properties-of-high-purity-1-3-butadiene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

